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Compound of Interest

Compound Name: 6.2 Fluorotelomer alcohol

Cat. No.: B032680

An In-depth Technical Guide on the Physical and Chemical Characteristics of 6:2
Fluorotelomer Alcohol (6:2 FTOH)

Introduction

6:2 Fluorotelomer alcohol (6:2 FTOH), with the chemical formula F(CF2)sCH2CH20H, is a
short-chain polyfluoroalkyl substance (PFAS) that serves as a key intermediate in the synthesis
of various fluorinated surfactants and polymers.[1] These products are utilized in a wide range
of industrial and consumer applications, including textiles, food packaging, and firefighting
foams, to provide water and oil repellency. Due to its widespread use and potential to degrade
into persistent perfluorinated carboxylic acids (PFCAS), a thorough understanding of its
physical and chemical characteristics is crucial for assessing its environmental fate, transport,
and potential toxicological effects.[2][3] This guide provides a comprehensive overview of the
physicochemical properties, environmental degradation, and metabolic pathways of 6:2 FTOH,
intended for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

The physicochemical properties of 6:2 FTOH dictate its behavior in various environmental
compartments. A summary of key quantitative data is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CsHsF130 [4]
Molecular Weight 364.1 g/mol [5]
CAS Number 647-42-7 [1][5]
Appearance Solid [6]
Vapor Pressure 18 - 44 Pa at 25°C [7]
876 Pa (estimated) [7]
Water Solubility 18.8 mg/L at 22°C [8]
Log Kow 4.54 [4]1[9][10]
Henry's Law Constant 0.31 - 2.82 at 25°C (for
. . [11][12]
(Dimensionless) FTOHSs)
> 14 (estimated for neutral
pKa [3]
FTOHSs)

Experimental Protocols

Standardized methods, such as those developed by the Organisation for Economic Co-
operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA), are
essential for the reliable determination of the physicochemical properties of chemicals like 6:2
FTOH.

Vapor Pressure Determination (OECD Guideline 104)

The vapor pressure of 6:2 FTOH can be determined using several methods outlined in OECD
Guideline 104.[1][7][11][12] The dynamic method (Cottrell's method), static method, and
isoteniscope method are suitable for a wide range of pressures. For substances with low vapor
pressure, effusion methods (Knudsen cell, vapor pressure balance) or the gas saturation
method can be employed.

General Procedure (Gas Saturation Method):
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o Astream of inert gas is passed through or over the test substance at a constant temperature.
e The gas becomes saturated with the vapor of the substance.

o The amount of substance transported by the gas is determined by trapping and subsequent
analysis (e.g., gas chromatography).

e The vapor pressure is calculated from the mass of the substance transported and the
volume of the gas passed through the system.

o Measurements are conducted at a minimum of two different temperatures to establish the
vapor pressure curve.[7][11]

Water Solubility Determination (OECD Guideline 105)

OECD Guideline 105 describes two primary methods for determining the water solubility of a
substance: the column elution method for substances with solubility below 10~2 g/L and the
flask method for those with solubility above this threshold.[9][13][14][15][16] Given the reported
water solubility of 6:2 FTOH (18.8 mg/L), the flask method is appropriate.

General Procedure (Flask Method):

e An excess amount of the test substance is added to a flask containing purified water.
e The flask is agitated at a constant temperature until equilibrium is reached.

e The solution is then centrifuged or filtered to remove undissolved substance.

o The concentration of the substance in the aqueous phase is determined using a suitable
analytical method, such as liquid chromatography-mass spectrometry (LC-MS).

e The experiment is performed at a controlled temperature, typically 20 + 0.5 °C.[14][15]

Octanol-Water Partition Coefficient (Log Kow)
Determination (OECD Guideline 107)

The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a
critical parameter for predicting its environmental partitioning and bioaccumulation potential.
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The shake flask method, described in OECD Guideline 107, is suitable for substances with a
Log Kow in the range of -2 to 4.[17][18][19][20]

General Procedure (Shake Flask Method):

e A known amount of the test substance is dissolved in a mixture of n-octanol and water.

e The mixture is shaken in a vessel at a constant temperature until equilibrium is achieved.
e The octanol and water phases are separated by centrifugation.

e The concentration of the substance in each phase is determined by an appropriate analytical
technique.

» The Kow is calculated as the ratio of the concentration in the octanol phase to the
concentration in the aqueous phase.[20] For more hydrophobic substances, the generator
column method (EPA 830.7570) may be more suitable.[4][21][22]

Environmental Degradation and Metabolism

6:2 FTOH can be transformed in the environment and in biological systems through various
pathways, leading to the formation of more persistent and potentially toxic metabolites.

Abiotic Degradation

In the atmosphere, 6:2 FTOH can undergo oxidation by hydroxyl radicals, leading to the
formation of various degradation products, including perfluorinated carboxylic acids (PFCAS)
such as perfluorohexanoic acid (PFHxA) and perfluoropentanoic acid (PFPeA).[2][3] Hydrolysis
is another potential abiotic degradation pathway, particularly under specific pH conditions, as
outlined in OECD Guideline 111.[2][8][23][24][25]

Biotic Degradation and Metabolism

Microorganisms in soil, sediment, and wastewater treatment plants can biodegrade 6:2 FTOH.
[17][18][26] This process can lead to the formation of intermediate products like 5:3 acid
[F(CF2)sCH2CH2COOH] and ultimately to the formation of PFCAs.[17]
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In mammals, including humans, 6:2 FTOH is metabolized primarily in the liver.[13][23][27] The
initial step involves the oxidation of the alcohol group, a reaction catalyzed by cytochrome
P450 enzymes, with CYP2A6 being identified as a key enzyme in human liver microsomes.[23]
[24][28][29][30] This leads to the formation of a series of metabolites, including PFCAs.[13][27]

Visualizations

The following diagrams illustrate the key pathways involved in the transformation of 6:2 FTOH.

Click to download full resolution via product page

Caption: General degradation pathway of 6:2 FTOH to various perfluorinated carboxylic acids.
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Caption: Simplified metabolic pathway of 6:2 FTOH in human liver cells.
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Caption: A typical experimental workflow for the analysis of 6:2 FTOH in environmental

samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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